Cas no 2138099-48-4 (4-(propan-2-yl)-3-(1H-pyrazol-1-yl)cyclohexan-1-ol)

• Product Name: 4-(propan-2-yl)-3-(1H-pyrazol-1-yl)cyclohexan-1-ol
• CAS No: 2138099-48-4
• MF: C₁₂H₂₀N₂O
• MW: 208.300003051758
• CID: 6254423
• PubChem ID: 165496546
• Update Time: 2025-05-26

4-(propan-2-yl)-3-(1H-pyrazol-1-yl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1159074
• 4-(propan-2-yl)-3-(1H-pyrazol-1-yl)cyclohexan-1-ol
• 2138099-48-4

• Inchi： 1S/C12H20N2O/c1-9(2)11-5-4-10(15)8-12(11)14-7-3-6-13-14/h3,6-7,9-12,15H,4-5,8H2,1-2H3
• InChI Key： KNYMVQVHNVUDRS-UHFFFAOYSA-N
• SMILES： OC1CCC(C(C)C)C(C1)N1C=CC=N1

Computed Properties

• Exact Mass: 208.157563266g/mol
• Monoisotopic Mass: 208.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 38Ų

Additional information on 4-(propan-2-yl)-3-(1H-pyrazol-1-yl)cyclohexan-1-ol

Comprehensive Overview of 4-(propan-2-yl)-3-(1H-pyrazol-1-yl)cyclohexan-1-ol (CAS No. 2138099-48-4): Properties, Applications, and Innovations

The compound 4-(propan-2-yl)-3-(1H-pyrazol-1-yl)cyclohexan-1-ol (CAS No. 2138099-48-4) is a structurally unique cyclohexanol derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its molecular framework, featuring a propan-2-yl substituent and a 1H-pyrazol-1-yl moiety, offers versatile reactivity, making it a valuable intermediate in synthetic chemistry. This article delves into its physicochemical properties, synthesis pathways, and emerging applications, while addressing trending topics such as green chemistry and AI-driven drug discovery.

With the rise of sustainable synthesis methods, researchers are exploring eco-friendly routes to produce 4-(propan-2-yl)-3-(1H-pyrazol-1-yl)cyclohexan-1-ol. Recent studies highlight the use of catalytic hydrogenation and biocatalysis to minimize waste and energy consumption. These advancements align with the global push for green chemistry, a topic frequently searched in academic and industrial circles. The compound’s potential as a chiral building block for asymmetric synthesis further underscores its relevance in modern organic chemistry.

In the pharmaceutical sector, 4-(propan-2-yl)-3-(1H-pyrazol-1-yl)cyclohexan-1-ol is investigated for its role in designing kinase inhibitors and GPCR modulators. Its pyrazole ring, a common pharmacophore, contributes to binding affinity and selectivity. Searches for drug discovery scaffolds and medicinal chemistry tools often feature this compound, reflecting its utility in hit-to-lead optimization. Computational tools like molecular docking and QSAR modeling are increasingly employed to predict its bioactivity, a trend driven by the integration of AI in drug development.

Agrochemical applications of CAS No. 2138099-48-4 are equally promising. Its structural motifs are found in herbicides and pesticides, with researchers optimizing derivatives for enhanced efficacy and environmental safety. Queries such as “next-gen crop protection” and “low-toxicity agrochemicals” resonate with current industry demands, positioning this compound as a candidate for sustainable agriculture solutions.

From a regulatory standpoint, 4-(propan-2-yl)-3-(1H-pyrazol-1-yl)cyclohexan-1-ol complies with major chemical safety guidelines, as evidenced by its absence from restricted substance lists. This compliance is critical for manufacturers seeking REACH-compliant intermediates or FDA-approved synthons, terms frequently searched by compliance officers and R&D teams.

In summary, CAS No. 2138099-48-4 exemplifies the intersection of innovation and practicality. Its multifaceted applications—from pharmaceutical intermediates to agrochemical precursors—coupled with its alignment with green chemistry principles, make it a compound of enduring interest. As AI-powered research accelerates, the exploration of its derivatives and novel uses will likely expand, answering the growing demand for efficient and sustainable chemical solutions.